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Compound of Interest

Compound Name: 1,8-Dinitronaphthalene

Cat. No.: B126178

Essential Safety and Handling Guide for 1,8-
Dinitronaphthalene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for the handling of 1,8-Dinitronaphthalene. Adherence to these
guidelines is critical to ensure personal safety and environmental compliance.

Immediate Safety and Hazard Information

1,8-Dinitronaphthalene is a yellow crystalline solid that presents several significant hazards. It
is considered a strong oxidizing agent and may be explosive, particularly when subjected to
heat or shock.[1] It is an irritant to the skin, eyes, and mucous membranes.[1][2] Symptoms of
exposure can include headache, dizziness, cyanosis, nausea, and potential damage to the liver
and kidneys.[1][2]

Quantitative Safety Data
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Property Value Source
Appearance Yellow crystals [1112]
Molecular Formula C10HeN204 [1]
Molecular Weight 218.17 g/mol [1]
Melting Point 171-173 °C (340-343 °F) [2]
Solubility in Water <1 mg/mL at 20 °C (68 °F) [1]

Occupational Exposure Limits
(PEL, TLV, REL)

Not established

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 1,8-
Dinitronaphthalene. The following PPE must be worn at all times:

o Eye Protection: Chemical safety goggles and a face shield are required.[1]

e Hand Protection: Nitrile or other chemically resistant gloves are essential to prevent skin
contact.[1]

» Body Protection: A flame-resistant lab coat or other protective clothing should be worn.[1]

o Respiratory Protection: In areas where dust or aerosols may be generated, a NIOSH-
approved respirator with an organic vapor/acid gas cartridge and a particulate filter is
necessary.[1][3]

Operational Plan for Handling 1,8-
Dinitronaphthalene

This step-by-step guide outlines the safe handling of 1,8-Dinitronaphthalene from receipt to
disposal.

Preparation and Engineering Controls
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o Designated Area: All work with 1,8-Dinitronaphthalene must be conducted in a designated
area, such as a chemical fume hood, to minimize inhalation exposure.

» Ventilation: Ensure adequate ventilation in the work area.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Handling and Experimental Procedures

» Weighing: When weighing the solid material, do so within a fume hood or a ventilated
balance enclosure to prevent the dispersion of dust.

o Transfers: Use spark-proof tools for all transfers to avoid ignition sources.

o Heating: Avoid heating 1,8-Dinitronaphthalene unless absolutely necessary and under
strictly controlled conditions, as it is sensitive to heat and shock.[1]

Spill Response

o Small Spills: In the event of a small spill, dampen the solid material with an appropriate
solvent like acetone to prevent dust from becoming airborne.[2] Carefully transfer the
dampened material and any contaminated absorbent materials into a sealed, labeled
hazardous waste container.[2]

e Large Spills: For larger spills, evacuate the area immediately and contact your institution's
Environmental Health and Safety (EHS) department.

Disposal Plan

The disposal of 1,8-Dinitronaphthalene and any contaminated materials must be treated as
hazardous waste.

Waste Segregation and Collection

o Waste Container: All 1,8-Dinitronaphthalene waste, including contaminated PPE and
labware, must be collected in a designated, properly labeled, and sealed hazardous waste
container.
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o Compatibility: Do not mix with incompatible materials.

Disposal Protocol

o EHS Consultation: Contact your institution's Environmental Health and Safety (EHS)
department for specific disposal procedures.[2] They will provide guidance on proper
labeling, storage, and pickup of the hazardous waste.

» Regulatory Compliance: All disposal activities must comply with federal, state, and local
regulations for hazardous waste.[2] Do not dispose of 1,8-Dinitronaphthalene down the

drain or in regular trash.[2]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 1,8-Dinitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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